Cas no 1354954-33-8 (1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride)

• Product Name: 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride
• CAS No: 1354954-33-8
• MF: C₁₂H₂₁ClN₄O
• MW: 272.774341344833
• MDL: MFCD20441626
• CID: 5054977
• Update Time: 2025-10-30

1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-N-methylpiperidin-3-amine hydrochloride
• NE33945
• Z1404661596
• 1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-N-methylpiperidin-3-amine;hydrochloride
• 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride

• MDL： MFCD20441626
• Inchi： 1S/C12H20N4O.ClH/c1-13-10-3-2-6-16(7-10)8-11-14-12(17-15-11)9-4-5-9;/h9-10,13H,2-8H2,1H3;1H
• InChI Key： QPCKAPKUVZXKPA-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2CC2)=NC(CN2CCCC(C2)NC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Topological Polar Surface Area: 54.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride

Introduction to 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride (CAS No. 1354954-33-8)

The compound 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride, identified by its CAS number 1354954-33-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a 5-cyclopropyl-1,2,4-oxadiazole moiety combined with a N-methylpiperidine backbone suggests unique pharmacological properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of oxadiazole derivatives in the design of novel therapeutic agents. The 5-cyclopropyl substituent in this compound enhances its lipophilicity, potentially improving membrane permeability and bioavailability—critical factors for drug efficacy. Meanwhile, the 1,2,4-oxadiazole ring is known for its stability and ability to interact with biological targets through hydrogen bonding and π-stacking interactions. These structural features contribute to the compound's potential as an inhibitor or modulator of various enzymatic and receptor systems.

The N-methylpiperidine moiety is another key feature that influences the compound's pharmacokinetic profile. Piperidine derivatives are widely used in drug development due to their favorable solubility and metabolic stability. In this context, the methyl group at the N-position further enhances the compound's binding affinity and selectivity. The hydrochloride salt form of this compound improves its solubility in aqueous media, facilitating formulation into oral or injectable dosage forms.

Current research in medicinal chemistry emphasizes the development of multitarget drugs that can address multiple disease pathways simultaneously. The structural framework of 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride (CAS No. 1354954-33-8) aligns well with this trend. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer cell proliferation. The cyclopropyl group, in particular, has been shown to modulate protein-protein interactions by inducing conformational changes in target proteins.

Moreover, the oxadiazole core has been extensively studied for its antimicrobial and anti-inflammatory properties. Several analogs have demonstrated efficacy in preclinical models of bacterial infection and chronic inflammation. The incorporation of a methyl-N-methylpiperidine group into this scaffold may further enhance these effects by improving binding affinity to biological targets such as kinases or phosphodiesterases. Such interactions are crucial for developing drugs that can modulate signaling pathways associated with diseases like cancer and autoimmune disorders.

In vitro assays have begun to explore the potential of this compound as an antineoplastic agent. The 5-cyclopropyl substituent appears to enhance its ability to disrupt microtubule formation in cancer cells, making it a candidate for combination therapy with existing chemotherapeutic agents. Additionally, the hydrochloride salt form ensures consistent drug delivery, which is essential for therapeutic efficacy. These findings align with recent advancements in oncology research, where multitarget inhibitors are being developed to overcome drug resistance and improve patient outcomes.

The pharmacological profile of 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride (CAS No. 1354954-33-8) also suggests potential applications in central nervous system (CNS) disorders. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological conditions such as epilepsy or neurodegenerative diseases. The oxadiazole ring may further enhance CNS penetration by interacting with neurotransmitter receptors or ion channels.

Future studies will focus on optimizing synthetic routes to produce this compound on a larger scale while maintaining high purity standards. Additionally, pharmacokinetic and toxicological assessments will be conducted to ensure its safety and feasibility for clinical trials. Collaborations between academic institutions and pharmaceutical companies could accelerate the translation of this promising lead into novel therapeutics.

In conclusion, 1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl-N-methylpiperidin-3-amine hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a 5-cyclopropyl substituent, a 1,2,4 oxadiazole ring, and a N-methylpiperidine backbone makes it a versatile scaffold for drug discovery. Ongoing research aims to fully elucidate its pharmacological mechanisms and explore its potential as an antineoplastic or CNS therapeutic agent.